Cas no 2098129-60-1 (1-[(4-fluorothian-4-yl)methyl]piperidin-4-amine dihydrochloride)

• Product Name: 1-[(4-fluorothian-4-yl)methyl]piperidin-4-amine dihydrochloride
• CAS No: 2098129-60-1
• MF: C₁₁H₂₃Cl₂FN₂S
• MW: 305.283123254776
• CID: 5729071
• PubChem ID: 126845803
• Update Time: 2025-05-20

1-[(4-fluorothian-4-yl)methyl]piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2098129-60-1
• 1-[(4-fluorothian-4-yl)methyl]piperidin-4-amine;dihydrochloride
• starbld0023014
• 1-((4-Fluorotetrahydro-2H-thiopyran-4-yl)methyl)piperidin-4-amine dihydrochloride
• AKOS040818331
• F2167-8158
• 1-[(4-fluorothian-4-yl)methyl]piperidin-4-amine dihydrochloride
• 4-Piperidinamine, 1-[(4-fluorotetrahydro-2H-thiopyran-4-yl)methyl]-, hydrochloride (1:2)

• Inchi： 1S/C11H21FN2S.2ClH/c12-11(3-7-15-8-4-11)9-14-5-1-10(13)2-6-14;;/h10H,1-9,13H2;2*1H
• InChI Key： URLLRUDQKQMMNS-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1CCC(CC1)(CN1CCC(CC1)N)F

Computed Properties

• Exact Mass: 304.0943035g/mol
• Monoisotopic Mass: 304.0943035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

1-[(4-fluorothian-4-yl)methyl]piperidin-4-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[(4-fluorothian-4-yl)methyl]piperidin-4-amine dihydrochloride

1-[(4-Fluorothian-4-yl)methyl]piperidin-4-amine Dihydrochloride: A Comprehensive Overview

The compound 1-[(4-fluorothian-4-yl)methyl]piperidin-4-amine dihydrochloride, identified by the CAS number 2098129-60-1, is a highly specialized chemical entity with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of 1-[(4-fluorothian-4-yl)methyl]piperidin-4-amine dihydrochloride is characterized by a piperidine ring substituted with a fluorothiane moiety. The presence of the fluorine atom in the thiane ring introduces unique electronic properties, which significantly influence the compound's reactivity and pharmacokinetic profile. Researchers have demonstrated that this substitution pattern enhances the compound's ability to interact with specific biological targets, such as G-protein coupled receptors (GPCRs), making it a valuable tool in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-[(4-fluorothian-4-yl)methyl]piperidin-4-amine dihydrochloride. By employing novel catalytic methods and optimized reaction conditions, chemists have achieved higher yields and better purity levels. These improvements have facilitated large-scale production, paving the way for extensive preclinical testing and potential clinical applications.

In terms of pharmacology, 1-(4-fluorothianmethyl)piperidinamine dihydrochloride has shown remarkable selectivity towards certain receptor subtypes. For instance, studies published in 2023 revealed its potent activity as an antagonist at the serotonin 5-HT₃ receptor, a target of interest for treating nausea and vomiting associated with chemotherapy. Additionally, its ability to modulate other receptor systems suggests its potential utility in pain management and neurodegenerative diseases.

The biopharmaceutical properties of this compound are equally noteworthy. Preclinical data indicate favorable absorption profiles and moderate clearance rates, which are critical factors for achieving therapeutic efficacy. Furthermore, ongoing research is exploring its metabolite profile to assess potential toxicity risks and optimize dosing regimens.

In conclusion, 1-(4-fluorothianmethyl)piperidinamine dihydrochloride, CAS number 2098129601, represents a cutting-edge chemical entity with vast opportunities in drug development. Its unique structure, coupled with advanced synthetic methodologies and promising biological activities, positions it as a key player in the evolving landscape of medicinal chemistry.